Cas no 2680762-44-9 (tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate
• CAS No: 2680762-44-9
• MF: C₁₂H₁₈BrNO₂S
• MW: 320.245821475983
• CID: 6163041
• PubChem ID: 165933296
• Update Time: 2025-06-13

tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7085942
• 2680762-44-9
• tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate

• Inchi： 1S/C12H18BrNO2S/c1-7-9(10(13)8(2)17-7)6-14-11(15)16-12(3,4)5/h6H2,1-5H3,(H,14,15)
• InChI Key： IOSHLTSGHNEDKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C)=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.02416g/mol
• Monoisotopic Mass: 319.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate (CAS No. 2680762-44-9)

tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate (CAS No. 2680762-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name tert-butyl carbamate derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the thiophene ring and bromo substituent, make it a valuable building block in medicinal chemistry.

The growing interest in heterocyclic compounds like tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate is driven by their versatility in drug discovery. Researchers are increasingly exploring its potential in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy. The compound's CAS No. 2680762-44-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of tert-butyl carbamate derivatives is their role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. The bromo-substituted thiophene moiety in this compound provides a strategic handle for further functionalization, enabling the design of small-molecule degraders. This aligns with the industry's shift toward precision medicine and protein degradation technologies.

From a synthetic chemistry perspective, the tert-butyl protecting group in CAS 2680762-44-9 offers excellent stability under various reaction conditions, making it ideal for multi-step synthesis. The compound's 2,5-dimethylthiophene core is particularly valuable for constructing electron-rich aromatic systems, which are crucial in materials science and organic electronics. Recent publications highlight its utility in creating conjugated polymers for optoelectronic applications.

Quality control of tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate is critical for research applications. Analytical methods such as HPLC purity analysis and NMR characterization are essential to verify the compound's identity (confirmed by CAS 2680762-44-9). The pharmaceutical industry particularly values batches with >98% purity for high-throughput screening campaigns, as impurities can significantly affect biological assay results.

Environmental considerations in handling bromo-containing compounds like 2680762-44-9 have become increasingly important. Modern laboratories emphasize green chemistry principles when working with such intermediates, including solvent recovery systems and atom-efficient synthetic routes. These practices address the growing demand for sustainable chemical processes in both academia and industry.

The commercial availability of tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate has expanded significantly, with multiple suppliers now offering this research chemical in various quantities. This accessibility supports the compound's growing use in combinatorial chemistry and fragment-based drug design, where rapid access to diverse building blocks is essential.

Patent analysis reveals an upward trend in filings mentioning CAS 2680762-44-9, particularly in areas of cancer therapeutics and central nervous system disorders. The compound's methylthiophene scaffold appears in several clinical candidates, demonstrating its pharmaceutical relevance. This patent activity correlates with increased search volume for "thiophene medicinal chemistry" and "bromo-substituted heterocycles" in scientific literature databases.

For researchers working with tert-butyl N-[(4-bromo-2,5-dimethylthiophen-3-yl)methyl]carbamate, proper storage conditions are crucial. The compound typically requires protection from light and moisture, stored at 2-8°C for long-term stability. These handling protocols ensure the integrity of this valuable chemical intermediate for ongoing research applications.

Future directions for 2680762-44-9 research may explore its potential in bioconjugation chemistry and prodrug development. The reactive bromo substituent offers opportunities for cross-coupling reactions, while the carbamate functionality could be leveraged for enzyme-sensitive prodrugs. Such applications position this compound at the forefront of innovative drug delivery systems research.